Cas no 2228719-71-7 (3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2228719-71-7
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• CID: 5846664
• PubChem ID: 165665855
• Update Time: 2025-06-11

3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine
• EN300-1736319
• 2228719-71-7

• Inchi： 1S/C16H21NO/c1-16(2,11-17)10-14-13-7-5-4-6-12(13)8-9-15(14)18-3/h4-9H,10-11,17H2,1-3H3
• InChI Key： QLCGXOKRNPDZSQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1CC(C)(C)CN

Computed Properties

• Exact Mass: 243.162314293g/mol
• Monoisotopic Mass: 243.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine

3-(2-Methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine: A Comprehensive Overview

3-(2-Methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine is a complex organic compound with the CAS registry number 2228719-71-7. This compound belongs to the class of tertiary amines and features a naphthalene ring system substituted with a methoxy group at position 2 and an amino group at position 1. The structure of this compound is further characterized by the presence of a bulky isopropyl group attached to the amino nitrogen, which imparts steric hindrance and influences its chemical reactivity and physical properties.

The synthesis of 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, or reductive amination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine is in the field of drug discovery. Its unique structure makes it an attractive candidate for medicinal chemistry due to its potential to act as a bioisostere or as a scaffold for developing novel therapeutic agents. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential role in the development of Alzheimer's disease treatments.

In addition to its pharmaceutical applications, 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine has been investigated for its electronic properties in materials science. The naphthalene moiety contributes to its aromaticity and conjugation, making it a promising candidate for use in organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and stability under various environmental conditions.

The physical properties of 3-(2-methoxynaphthalen-1-yl)-2,2-dimethylpropan-1-amine are also worth noting. It has a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its logP value indicates moderate hydrophobicity, which is advantageous for certain industrial applications where lipophilic interactions are desired.

From an environmental perspective, the biodegradation and toxicity profiles of 3-(2-methoxynaphthalen-1-yli)-naphthalamine derivatives have been studied to assess their potential ecological impact. Results from recent toxicity assays suggest that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term exposure studies are still needed to fully understand its environmental fate and risks.

In conclusion, 3-(2-methoxynaphthalen-i-yli)aminopropane derivatives, including 3-(2-methoxynaphthalen-i-yli)aminopropane, represent a class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical behavior, biological activity, and technological utility. As advancements in synthetic methodologies and analytical techniques continue to evolve, the potential for discovering novel applications for this compound remains vast.